![molecular formula C19H22N4O2 B6023933 5-methyl-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-pyrazinecarboxamide](/img/structure/B6023933.png)
5-methyl-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-pyrazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-methyl-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-pyrazinecarboxamide, also known as MP-10, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and pharmacology. MP-10 is a pyrazinecarboxamide derivative that exhibits a unique chemical structure that makes it an interesting candidate for further research.
Mechanism of Action
The mechanism of action of 5-methyl-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-pyrazinecarboxamide is not fully understood, but it is believed to involve the modulation of several neurotransmitter systems, including dopamine, serotonin, and acetylcholine. This compound has been shown to interact with several receptors, including the dopamine transporter, sigma-1 receptor, and nicotinic acetylcholine receptor, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects
This compound has been shown to exhibit several biochemical and physiological effects, including anti-inflammatory and analgesic effects, neuroprotective effects, and modulation of neurotransmitter systems. This compound has also been shown to exhibit antioxidant and antiapoptotic effects, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
5-methyl-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-pyrazinecarboxamide has several advantages for lab experiments, including its unique chemical structure, its potential applications in various fields, and its interactions with several receptors. However, this compound also has several limitations, including its limited availability, its potential toxicity, and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 5-methyl-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-pyrazinecarboxamide, including further studies on its mechanism of action, its potential applications in medicine and pharmacology, and its interactions with other receptors and neurotransmitter systems. Additionally, further research is needed to optimize the synthesis method of this compound and to investigate its potential toxicity and side effects. Overall, this compound is a promising compound that has the potential to contribute to the development of new drugs and therapies for various diseases and disorders.
Synthesis Methods
The synthesis of 5-methyl-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-pyrazinecarboxamide involves several steps, including the reaction of 2,6-dichloropyrazine with 3-phenylpropylamine, followed by the reaction with ethyl 2-oxoacetate and sodium methoxide. The final step involves the reaction with methyl chloroformate to yield this compound. The synthesis method has been reported in various scientific journals, and the purity and yield of this compound can be optimized by modifying the reaction conditions.
Scientific Research Applications
5-methyl-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-pyrazinecarboxamide has been extensively studied for its potential applications in various fields, including medicine, pharmacology, and neuroscience. In medicine, this compound has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. In pharmacology, this compound has been shown to interact with several receptors, including the dopamine transporter, sigma-1 receptor, and nicotinic acetylcholine receptor, making it a potential candidate for drug development. In neuroscience, this compound has been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders.
properties
IUPAC Name |
5-methyl-N-[5-oxo-1-(3-phenylpropyl)pyrrolidin-3-yl]pyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O2/c1-14-11-21-17(12-20-14)19(25)22-16-10-18(24)23(13-16)9-5-8-15-6-3-2-4-7-15/h2-4,6-7,11-12,16H,5,8-10,13H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKAKRWMFQDLFGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=N1)C(=O)NC2CC(=O)N(C2)CCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.